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Compound of Interest

Compound Name:
6-(Trifluoromethyl)pyridine-2-

carbaldehyde

Cat. No.: B145258 Get Quote

Essential Safety and Handling Guide for 6-
(Trifluoromethyl)pyridine-2-carbaldehyde
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like 6-(Trifluoromethyl)pyridine-2-carbaldehyde are

paramount for ensuring a secure laboratory environment and regulatory compliance. This guide

provides immediate, essential safety protocols, operational procedures, and disposal plans

tailored for this specific compound.

Chemical Identifier:

Name: 6-(Trifluoromethyl)pyridine-2-carbaldehyde

Synonyms: 6-(Trifluoromethyl)-2-pyridinecarboxaldehyde, 6-

(Trifluoromethyl)picolinaldehyde[1][2]

CAS Number: 131747-65-4[1]

Hazard Identification: This compound is classified as hazardous. The signal word for this

chemical is "Danger".[1][2] Hazard classifications include Acute Toxicity (Oral, Category 3),

Skin Irritation (Category 2), Eye Irritation (Category 2), Skin Sensitization (Category 1), and
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Specific Target Organ Toxicity - Single Exposure (Category 3), affecting the respiratory system.

[1][2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 6-
(Trifluoromethyl)pyridine-2-carbaldehyde to minimize exposure and ensure personal safety.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[3][4][5]

To protect against splashes

and airborne particles that can

cause serious eye irritation or

damage.[3][4]

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).[3][4]

To prevent skin contact, which

can cause skin irritation and

may lead to an allergic skin

reaction.[3][6]

Body Protection

Laboratory coat. For larger

quantities or where splashing

is likely, an apron or coveralls

should be used.[3]

To prevent contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator

is required if there is a risk of

generating dust or aerosols, or

if working outside of a well-

ventilated area.[3][4]

To prevent inhalation, which

can be fatal and may cause

respiratory irritation.[3][6]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is crucial for the safe handling of 6-
(Trifluoromethyl)pyridine-2-carbaldehyde.

Engineering Controls:
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Always handle this compound in a well-ventilated area, preferably within a chemical fume

hood.[7][8]

Ensure that safety showers and eyewash stations are readily accessible.

Pre-Handling:

Read and understand the Safety Data Sheet (SDS) thoroughly before starting any work.

Inspect all PPE for integrity before use.

Ensure all necessary equipment is clean, dry, and appropriate for the planned procedure.

Handling:

Avoid direct contact with the substance.[8]

Avoid the formation of dust and aerosols.[7][8]

Do not eat, drink, or smoke in the handling area.[9]

Wash hands thoroughly after handling.[7][10]

In Case of Exposure:

Inhalation: Move the individual to fresh air. Seek immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing and rinse the skin with copious

amounts of water for at least 15 minutes. Seek immediate medical attention.[3]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[3]

Disposal Plan
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The disposal of 6-(Trifluoromethyl)pyridine-2-carbaldehyde and its contaminated waste

must be managed as hazardous waste in compliance with local, state, and federal regulations.

[11]

Waste Segregation:

Collect all waste containing this compound, including reaction byproducts, contaminated

materials (e.g., pipette tips, gloves, weighing paper), and excess reagents, in a dedicated

and clearly labeled hazardous waste container.[4][11]

The container must be made of a compatible material and be sealable to prevent leaks.[4]

Do not mix this waste with other waste streams unless compatibility has been verified.[3]

Labeling:

Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical

name: "6-(Trifluoromethyl)pyridine-2-carbaldehyde".[4]

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[7]

The storage area should be secure and accessible only to authorized personnel.

Final Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental disposal

company.[4]

Provide the disposal company with a copy of the Safety Data Sheet (SDS) for the

compound.[4]

Do not dispose of this chemical into drains or the environment.[4][7]

Diagram of Safe Handling Workflow
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Caption: Workflow for safe handling of 6-(Trifluoromethyl)pyridine-2-carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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